Cas no 2835-81-6 (H-DL-Abu-OH)

• Product Name: H-DL-Abu-OH
• CAS No: 2835-81-6
• MF: C₄H₉NO₂
• MW: 103.119761228561
• MDL: MFCD00008093
• CID: 43465
• PubChem ID: 6657
• Update Time: 2025-05-24

H-DL-Abu-OH Chemical and Physical Properties

Names and Identifiers

• DL-2-Aminobutyric acid
• (+-)-2-aminobutanoic acid
• DL-2-Amino-n-butyric Acid
• DL-A-AMINO-N-BUTYRIC ACID CRYSTALLINE
• H-DL-Abu-OH
• 2-Aminobutanoic acid
• DL-.α.-Amino-n-butyric acid (.β.-form)
• DL-2-AMINOBUTANOIC ACID
• DL-2-Aminobutyric acid(H-DL-Abu-OH)
• DL-ABU-OH
• AMINO-CYCLOHEXYL-ACETIC ACID
• 2-aminobutanoic
• 2-aminobutyric acid
• 2-amino-n-butyric acid
• alpha-aminobutyric acid
• DL-AABA
• DL-Butyrine
• DL-Butyrine-d3
• DL-Ethylglycine
• DL-α-AMinobutanoic acid
• homoalanine
• Butanoic acid, 2-amino-
• Butyrine
• Butanoic acid, amino-
• AABA
• 2-amino-butyric acid
• DL-alpha-Amino-n-butyric acid
• alpha-Amino-n-butyric acid
• L-.alpha.-Aminobutyrate
• Butyric acid, 2-amino-
• l(+)-2-aminobutyric acid
• dl-alpha-aminobutyric acid
• L-.alpha.-Aminobutyric acid
• DL-.alpha.-Aminobutyric acid
• Butyric acid, 2-amino-, L-
• 2-AMINO-N-B
• DL-2-Aminobutyric acid, Vetec(TM) reagent grade, 98%
• .ALPHA.-AMINOBUTYRIC ACID [MI]
• 2-AMINOBUTYRIC ACID, DL-
• NSC97060
• FT-0661631
• DL-.alpha.-Amino-n-butyric acid
• NSC-3251
• NSC-97060
• FT-0625389
• NSC3251
• d,l-2-aminobutyric acid
• FT-0661632
• F8889-0487
• .ALPHA.-AMINOBUTYRIC ACID, DL-
• DL-alpha-Amino-n-butyric acid (beta-form)
• AKOS000201117
• SY005223
• A-5210
• AMINOBUTYRIC ACID,-2-, ALPHA
• SCHEMBL23958
• 4D86307C-8B58-428C-BB29-5FE70D44669A
• 2-aminobutyric acid, dl
• FT-0602481
• 2-Aminobutanoic acid, (L)- #
• l-2-aminobutanoic acid
• BCP04716
• L-.alpha.-Amino-n-butyric acid
• A0280
• EINECS 201-296-6
• DL-.alpha.-Amino-n-butyric acid (.beta.-form)
• 28805-76-7
• SY002291
• DL-2-Aminobutyric acid, ReagentPlus(R), 99%
• DL-A-Amino-n-Butyric Acid
• Butanoic acid, 2-amino-, (.+-.)-
• 80-60-4
• AB00928
• AS-11292
• AM20090360
• .ALPHA.-AMINOBUTYRIC ACID
• FT-0601401
• CHEBI:35621
• EN300-21289
• 2835-81-6
• NSC 3251
• SB33762
• M01290
• CHEMBL55242
• 1276197-51-3
• EINECS 220-616-5
• 8306QPJ19P
• DL-2-Aminobutyric-D6 acid
• AI3-15284
• NS00014651
• DTXSID90862679
• DL-2-Aminobutyric acid, puriss., >=99.0% (NT)
• Butyric acid, 2-amino-, DL-
• DL-2- AMINOBUTYRIC ACID
• MFCD00008093
• UNII-8306QPJ19P
• CS-W011306
• Q285687
• FT-0611236
• AKOS016050533
• L-2-Aminobutyric Acid-d6
• A22744
• Z104495144
• HY-W010590
• SY001956
• NS00096417
• bmse000390
• AMINOBUTYRIC ACID, ALPHA
• DL-2-Aminobutyric acid,99%
• ALBB-016221
• L(+)-2-Aminobutyric acid;(S)-(+)-2-Aminobutyric acid
• 2-Amino-n-butyric-acid
• STL163554
• DA-69742
• BBL012213
• D-a-aminobutyric acid
• ALPHA-AMINOBUTYRIC ACID, DL-
• Butyric acid, 2amino, DL (8CI)
• DTXCID30811409
• L-a-aminobutyric acid
• DL2Aminobutyric acid
• Butyric acid, 2amino, DL
• 2Aminobutyric acid, DL
• 201-296-6
• FA09857
• Butanoic acid, 2-amino-, (+-)-
• DL2Aminonbutyric acid
• Butyric acid, 2-amino-, DL-(8CI)
• DL-AMINOBUTYRIC ACID

• MDL： MFCD00008093
• Inchi： 1S/C4H9NO2/c1-2-3(5)4(6)7/h3H,2,5H2,1H3,(H,6,7)
• InChI Key： QWCKQJZIFLGMSD-UHFFFAOYSA-N
• SMILES： OC(C(CC)N)=O
• BRN： 635889

Computed Properties

• Exact Mass: 103.06300
• Monoisotopic Mass: 103.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.5
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Colorless foliar crystals.
• Density: 1.2300
• Melting Point: 291 °C (dec.) (lit.)
• Boiling Point: 215.2°C at 760 mmHg
• Flash Point: 83.9℃
• Refractive Index: 1.4650 (estimate)
• Solubility: 210g/l
• Water Partition Coefficient: almost transparency
• PSA: 63.32000
• LogP: 0.50860
• Merck: 428
• pka: 2.29(at 25℃)
• Solubility: Soluble in water, slightly soluble in ethanol, insoluble in ether.

H-DL-Abu-OH Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• TSCA：Yes
• Risk Phrases：R20/21/22
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on H-DL-Abu-OH

Recent Advances in the Application of H-DL-Abu-OH (CAS: 2835-81-6) in Chemical Biology and Pharmaceutical Research

H-DL-Abu-OH (CAS: 2835-81-6), also known as DL-2-Aminobutyric acid, is a non-proteinogenic amino acid that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in peptide synthesis, drug development, and biochemical studies. Recent studies have explored its role as a building block for novel therapeutic agents and its potential in modulating biological pathways. This research brief aims to summarize the latest findings related to H-DL-Abu-OH, focusing on its synthesis, biological activity, and emerging applications in the pharmaceutical industry.

One of the key advancements in the use of H-DL-Abu-OH is its incorporation into peptide-based drugs. Researchers have demonstrated that this amino acid can enhance the stability and bioavailability of peptide therapeutics by introducing conformational constraints. A 2023 study published in the Journal of Medicinal Chemistry highlighted the synthesis of cyclic peptides containing H-DL-Abu-OH, which exhibited improved resistance to proteolytic degradation and enhanced binding affinity to target proteins. These findings suggest that H-DL-Abu-OH could play a pivotal role in the development of next-generation peptide therapeutics for diseases such as cancer and metabolic disorders.

In addition to its applications in peptide synthesis, H-DL-Abu-OH has been investigated for its potential as a modulator of neurotransmitter systems. Recent research has shown that derivatives of H-DL-Abu-OH can interact with gamma-aminobutyric acid (GABA) receptors, making them promising candidates for the treatment of neurological disorders. A study published in Neuropharmacology in 2024 reported that certain H-DL-Abu-OH analogs exhibited anxiolytic and anticonvulsant effects in preclinical models, suggesting their potential as novel GABAergic agents. These findings open new avenues for the development of therapeutics targeting anxiety, epilepsy, and other CNS-related conditions.

The synthetic routes for H-DL-Abu-OH have also seen significant improvements in recent years. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective method for the production of H-DL-Abu-OH using biocatalytic approaches. This method not only reduces the environmental impact of traditional chemical synthesis but also improves the enantiomeric purity of the final product. Such advancements are critical for meeting the growing demand for high-quality H-DL-Abu-OH in both academic and industrial settings.

Looking ahead, the potential applications of H-DL-Abu-OH in drug discovery and development are vast. Its unique structural properties make it an attractive candidate for the design of novel enzyme inhibitors, receptor modulators, and prodrugs. Furthermore, ongoing research into its metabolic pathways and biological functions may uncover additional therapeutic opportunities. As the field of chemical biology continues to evolve, H-DL-Abu-OH is poised to remain a key player in the development of innovative pharmaceutical solutions.